3-(3,4-Dichloro-phenyl)-3-methyl-dihydro-furan-2-one

• Molecular Formula: C11H10Cl2O2
• Molecular Weight: 245.10 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)-3-methyloxolan-2-one
• InChI: InChI=1S/C11H10Cl2O2/c1-11(4-5-15-10(11)14)7-2-3-8(12)9(13)6-7/h2-3,6H,4-5H2,1H3
• InChI Key: BWDHOLPPVCBNLB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC1=O)C2=CC(=C(C=C2)Cl)Cl

Description

3-(3,4-Dichloro-phenyl)-3-methyl-dihydro-furan-2-one is a useful research compound. Its molecular formula is C11H10Cl2O2 and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 18.5 g (80 mmol) 3-(3,4-dichloro-phenyl)-dihydro-furan-2-one, 3.84 g (88 mmol) NaH (55% suspension) and 14.2 g (100 mmol) iodomethane in 300 mL THF was stirred for 64 h at room temperature. NH4Cl aq. sat. was added and the mixture was extracted with ethyl acetate. The organic phases were washed with NaCl aq. sat. dried with Na2SO4, filtered and evaporated to dryness. The residue was purified by flash column chromatography on silica eluting with a gradient formed from ethyl acetate and heptane. The product containing fractions were evaporated to yield 16 g (82%) of the title compound as yellow oil. MS(m/e): 246.0 (MH+).

Synthesis routes and methods II

Procedure details